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Compound of Interest

Compound Name: (2,5-Dibromophenyl)methanol

Cat. No.: B182277

For Researchers, Scientists, and Drug Development Professionals

(2,5-Dibromophenyl)methanol is a brominated aromatic alcohol with the chemical formula
C7HeBr20. Its structure, featuring a phenyl ring substituted with two bromine atoms and a
hydroxymethyl group, makes it a potential building block in organic synthesis, particularly in the
development of novel pharmaceutical compounds and other complex organic molecules. This
document provides a summary of its known properties based on available data.

Physicochemical Properties

A compilation of the available physicochemical data for (2,5-Dibromophenyl)methanol is
presented in the table below. It is important to note that experimental values for properties such
as melting point, boiling point, and density are not consistently reported in publicly available

sources.
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Property Value Source(s)
CAS Number 147034-01-3 [LI21[31[415106117]
Molecular Formula C7HeBr20 [L1213141e1e1 7181
Molecular Weight 265.93 g/mol [2][5][6][9]
Physical Form Solid
Purity >98%
QEKPWRNDDHNEJE-
InChl Key [5][6]
UHFFFAOYSA-N
SMILES OCclcc(Br)ccclBr [2][6]
Sealed in dry, room
Storage [21[5]
temperature

Synthesis and Analysis

Detailed, peer-reviewed experimental protocols for the specific synthesis and analytical
characterization of (2,5-Dibromophenyl)methanol are not readily available in the current body
of scientific literature. General synthetic methodologies for related brominated aromatic
compounds often involve the bromination of a corresponding benzyl alcohol or the reduction of
a corresponding benzoic acid or aldehyde.

For instance, the synthesis of bromophenol derivatives has been achieved through the
alkylation of substituted benzenes with benzyl alcohols in the presence of a Lewis acid catalyst
like aluminum chloride (AICI3)[10]. Another general approach could involve the reduction of 2,5-
dibromobenzaldehyde or a derivative of 2,5-dibromobenzoic acid.

Standard analytical techniques for the characterization of such a compound would typically
include:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C NMR) to elucidate the
chemical structure.

e Mass Spectrometry (MS) to confirm the molecular weight and fragmentation pattern.
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« Infrared (IR) Spectroscopy to identify functional groups, such as the hydroxyl (-OH) group.

e High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to
determine purity.

However, specific, validated protocols for (2,5-Dibromophenyl)methanol using these
techniques have not been identified in the surveyed literature.

Biological Activity and Signaling Pathways

There is currently no specific information available in the public domain detailing the biological
activity or the involvement of (2,5-Dibromophenyl)methanol in any signaling pathways. While
other bromophenol derivatives have been investigated for their biological activities, such as
enzyme inhibition, no such studies have been reported for this particular compound[10].

Logical Relationship: Potential Synthesis Route

While a specific, detailed experimental protocol is not available, a potential synthetic route can
be logically inferred from standard organic chemistry principles. The reduction of 2,5-
dibromobenzaldehyde would be a plausible method for the synthesis of (2,5-
Dibromophenyl)methanol. This hypothetical workflow is depicted below.

Product
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(Z,S-Dibromobenzaldehyde) €.g., NaBHs, MeOH (2,5-Dibromophenyl)methanol

Click to download full resolution via product page
Caption: A potential synthesis route for (2,5-Dibromophenyl)methanol.

Disclaimer: This document is intended for informational purposes only and is based on
currently available data. The absence of detailed experimental protocols and biological data
highlights a gap in the scientific literature for this specific compound. Researchers should
exercise caution and perform their own validation when working with (2,5-
Dibromophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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